(2S)-2-[[(2S)-1-[(2S,3As,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid
(2S)-2-[[(2S)-1-[(2S,3As,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid
Brand Name:
Vulcanchem
CAS No.:
108391-88-4
VCID:
VC0018413
InChI:
InChI=1S/C20H34N2O5/c1-4-6-10-15(20(26)27-5-2)21-13(3)18(23)22-16-11-8-7-9-14(16)12-17(22)19(24)25/h13-17,21H,4-12H2,1-3H3,(H,24,25)/t13-,14-,15-,16-,17-/m0/s1
SMILES:
CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O
Molecular Formula:
C20H34N2O5
Molecular Weight:
382.5 g/mol
(2S)-2-[[(2S)-1-[(2S,3As,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid
CAS No.: 108391-88-4
Main Products
VCID: VC0018413
Molecular Formula: C20H34N2O5
Molecular Weight: 382.5 g/mol
![(2S)-2-[[(2S)-1-[(2S,3As,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid - 108391-88-4](/images/no_structure.jpg)
| CAS No. | 108391-88-4 |
|---|---|
| Product Name | (2S)-2-[[(2S)-1-[(2S,3As,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid |
| Molecular Formula | C20H34N2O5 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxohexan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H34N2O5/c1-4-6-10-15(20(26)27-5-2)21-13(3)18(23)22-16-11-8-7-9-14(16)12-17(22)19(24)25/h13-17,21H,4-12H2,1-3H3,(H,24,25)/t13-,14-,15-,16-,17-/m0/s1 |
| Standard InChIKey | NBSKUIUGMBVARI-WOYTXXSLSA-N |
| Isomeric SMILES | CCCC[C@@H](C(=O)OCC)N[C@@H](C)C(=O)N1[C@H]2CCCC[C@H]2C[C@H]1C(=O)O |
| SMILES | CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O |
| Canonical SMILES | CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O |
| PubChem Compound | 20055347 |
| Last Modified | Nov 11 2021 |
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